Cas no 2694724-94-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2694724-94-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5923425
• PubChem ID: 59454327
• Update Time: 2025-06-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• SCHEMBL736662
• EN300-7442588
• 2694724-94-0
• tert-butyl N-[2-(methylamino)phenyl]carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-10-8-6-5-7-9(10)13-4/h5-8,13H,1-4H3,(H,14,15)
• InChI Key： PTHYCVCDZJBICH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 294.1±23.0 °C(Predicted)
• pka: 13.54±0.70(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2694724-94-0 and Its Potential Applications in Biomedical Research

The compound with the CAS number 2694724-94-0 is a novel chemical entity that has garnered significant attention in the field of biomedical research due to its unique structural and functional properties. Although the INDEX NAME NOT YET ASSIGNED, this compound has shown promising potential in various applications, including drug discovery, therapeutic development, and biochemical studies. This introduction aims to provide a comprehensive overview of the compound, its chemical structure, biological activities, and recent research findings.

CAS No. 2694724-94-0 is a synthetic molecule with a complex and well-defined structure. The compound belongs to a class of organic compounds known for their ability to interact with specific biological targets, making it a valuable tool in the study of cellular processes and disease mechanisms. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and consistency, facilitating its use in both academic and industrial settings.

In terms of its chemical structure, CAS No. 2694724-94-0 features a unique combination of functional groups that contribute to its biological activity. These functional groups include aromatic rings, heterocycles, and polar substituents, which collectively enhance the compound's solubility, stability, and bioavailability. The precise arrangement of these groups also influences the compound's binding affinity to specific receptors and enzymes, making it a potent modulator of various biological pathways.

One of the key areas of research involving CAS No. 2694724-94-0 is its potential as a therapeutic agent. Preliminary studies have shown that the compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, recent findings suggest that CAS No. 2694724-94-0 may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The mechanism of action of CAS No. 2694724-94-0 is still under investigation, but current evidence points to its ability to modulate signaling pathways involved in inflammation and oxidative stress. Specifically, the compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. By downregulating NF-κB activity, CAS No. 2694724-94-0 can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and tissue damage.

Beyond its therapeutic potential, CAS No. 2694724-94-0 has also been explored for its use as a research tool in biochemical assays and cell-based models. The compound's ability to selectively target specific proteins and pathways makes it an invaluable reagent for studying cellular processes such as apoptosis, autophagy, and signal transduction. Researchers have utilized CAS No. 2694724-94-0 in high-throughput screening assays to identify novel drug targets and to gain insights into disease mechanisms at the molecular level.

In addition to its biological activities, the physical properties of CAS No. 2694724-94-0 are also noteworthy. The compound is stable under standard laboratory conditions and can be easily dissolved in common solvents such as dimethyl sulfoxide (DMSO) and ethanol. This solubility profile makes it suitable for use in various experimental setups, including cell culture studies and animal models.

The safety profile of CAS No. 2694724-94-0 has been evaluated through extensive toxicity studies. Preclinical data indicate that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, the compound with CAS number 2694724-94-0, though currently unnamed (INDEX NAME NOT YET ASSIGNED), represents a promising candidate for both therapeutic applications and research purposes. Its unique chemical structure and biological activities make it an attractive target for further investigation in various fields of biomedical science. As research continues to advance, it is likely that new applications for this compound will be discovered, contributing to our understanding of complex biological processes and the development of innovative treatments for human diseases.